5-methyl-6-phenyl-3(2H)-Pyridazinone
Overview
Description
5-methyl-6-phenyl-3(2H)-Pyridazinone is a heterocyclic organic compound that belongs to the pyridazinone family. It is commonly used in scientific research for its unique properties and potential applications.
Scientific Research Applications
Antioxidant and Anticancer Activities
The compound has been synthesized and evaluated for its antioxidant and anticancer activities . Some derivatives of the compound have shown cytotoxicity on several human cell lines . They have been used in medicinal chemistry for c-Met inhibition or GABA A modulating activity .
Inhibitor of Pantothenate Synthetase
The compound has been reported as a promising inhibitor against the enzyme pantothenate synthetase from Mycobacterium tuberculosis . This enzyme is critical for the survival of Mycobacterium tuberculosis, making it a potential target for new antitubercular agents .
Antibacterial and Antifungal Activities
The compound has shown potential antibacterial and antifungal activities . This makes it a candidate for further research in the development of new antimicrobial agents .
Binding to Protein Receptors
The compound has shown the ability to bind to protein receptors . For example, one derivative of the compound has shown the least binding energy against the target protein receptor PDB: 4BFT .
Use in Solar Cells
The compound has been incorporated into polymers for use in solar cells . This suggests its potential application in the field of renewable energy .
Inhibition of BACE-1
The compound has demonstrated BACE-1 inhibition . BACE-1 is a key enzyme in the production of amyloid-beta peptide in Alzheimer’s disease, so inhibitors of this enzyme are being investigated as potential treatments for Alzheimer’s disease .
Mechanism of Action
Target of Action
Pyridazinone derivatives have been found to exhibit a wide range of pharmacological activities, suggesting that they interact with multiple targets .
Mode of Action
Pyridazinone derivatives have been reported to possess antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities . This suggests that the compound interacts with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the wide range of pharmacological activities associated with pyridazinone derivatives, it can be inferred that the compound likely affects multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight is 1912264 , which suggests that it may have good bioavailability, as compounds with a molecular weight under 500 are generally well-absorbed .
Result of Action
Given the wide range of pharmacological activities associated with pyridazinone derivatives, it can be inferred that the compound likely induces a variety of molecular and cellular changes .
Action Environment
Like all drugs, the compound’s action, efficacy, and stability are likely to be influenced by factors such as temperature, ph, and the presence of other molecules .
properties
IUPAC Name |
4-methyl-3-phenyl-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c1-8-7-10(14)12-13-11(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUTZDCXYCPUJCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NN=C1C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60382697 | |
Record name | 5-methyl-6-phenyl-3(2H)-Pyridazinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60382697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33048-55-4 | |
Record name | 5-methyl-6-phenyl-3(2H)-Pyridazinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60382697 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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